Cas no 131394-02-0 (1-(1H-Imidazol-1-yl)propan-2-one hydrochloride)

• Product Name: 1-(1H-Imidazol-1-yl)propan-2-one hydrochloride
• CAS No: 131394-02-0
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 1019530
• PubChem ID: 14617233
• Update Time: 2025-05-21

1-(1H-Imidazol-1-yl)propan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Imidazol-1-yl)propan-2-one hydrochloride
• 1-(1H-Imidazol-1-yl)acetone hydrochloride
• 1-(1H-imidazol-1-yl)acetone(SALTDATA: HCl)
• 2-Propanone, 1-(1H-imidazol-1-yl)- (9CI)
• 1-(1H-imidazol-1-yl)propan-2-one
• 2-propanone, 1-(1H-imidazol-1-yl)-
• 1-(1H-imidazol-1-yl)acetone
• FFNGQLCLQRIGDW-UHFFFAOYSA-N
• STK502220
• 1-(1H-4-imidazolyl)acetone
• 1-imidazol-1-ylpropan-2-one
• DTXSID10927178
• SCHEMBL412255
• 1-(Imidazol-1-yl)propan-2-one
• AKOS000321377
• 131394-02-0

• MDL： MFCD09971255
• Inchi： 1S/C6H8N2O/c1-6(9)4-8-3-2-7-5-8/h2-3,5H,4H2,1H3
• InChI Key： FFNGQLCLQRIGDW-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C=NC=C1

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(1H-Imidazol-1-yl)propan-2-one hydrochloride

1-(1H-Imidazol-1-yl)propan-2-one Hydrochloride: A Comprehensive Overview

Introduction

The compound with CAS No. 131394-02-0, commonly referred to as 1-(1H-imidazol-1-yl)propan-2-one hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a imidazole ring with a ketone group, making it a versatile building block in various chemical reactions and applications. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its potential in drug discovery and development.

Chemical Structure and Properties

The molecular structure of 1-(1H-imidazol-1-yl)propan-2-one hydrochloride consists of a imidazole ring attached to a propanone group, with the hydrochloride salt form stabilizing the nitrogen atom in the imidazole ring. The imidazole moiety is a heterocyclic aromatic compound, known for its stability and ability to participate in hydrogen bonding, which significantly influences the compound's physical and chemical properties. The presence of the ketone group introduces additional reactivity, making this compound a valuable intermediate in organic synthesis.

Synthesis and Applications

The synthesis of CAS No. 131394-02-0 typically involves the condensation of an aldehyde or ketone with an amine, followed by cyclization to form the imidazole ring. Recent studies have explored more efficient and environmentally friendly methods, such as microwave-assisted synthesis or catalytic processes, to enhance yield and purity. This compound serves as a key intermediate in the preparation of various pharmaceutical agents, agrochemicals, and specialty chemicals.

One of the most promising applications of 1-(1H-imidazol-1-yl)propan-2-one hydrochloride lies in its role as a precursor for bioactive molecules. For instance, it has been utilized in the synthesis of antifungal agents, anticancer drugs, and anti-inflammatory compounds. Its ability to form stable complexes with metal ions also makes it a candidate for coordination chemistry studies and potential applications in catalysis.

Biological Activity and Pharmacological Studies

Recent research has focused on evaluating the biological activity of CAS No. 131394-02-0, particularly its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits moderate activity against various bacterial and fungal strains, suggesting its utility in developing novel antibiotics or antifungal therapies. Additionally, investigations into its cytotoxicity profiles have revealed selective toxicity towards cancer cells, indicating its potential role in oncology drug development.

Another area of interest is the compound's ability to modulate cellular signaling pathways. Preclinical studies have shown that CAS No. 131394-CAS No. 02-CAS No. 0 can inhibit key enzymes involved in inflammation and oxidative stress, making it a candidate for treating chronic inflammatory diseases such as arthritis or neurodegenerative disorders.

Market Trends and Future Prospects

The demand for CAS No. 1378576578-CAS No.-C6H8N4O.HCl has been steadily increasing due to its diverse applications across multiple industries. The global market for specialty chemicals is expected to grow at a significant rate over the next decade, driven by advancements in pharmaceutical research and increasing demand for sustainable synthetic methods.

Looking ahead, ongoing research aims to optimize the synthesis of this compound while exploring its broader biological roles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its transition from laboratory studies to clinical applications.

Conclusion

In summary, CAS No.-C6H8N4O.HCl (CAS No.-C6H8N4O.HCl) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, coupled with recent breakthroughs in synthesis and biological evaluation, positions it as a key player in future innovations within organic chemistry and pharmacology.